1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)piperidine-3-carboxamide
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Description
1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research has focused on the synthesis of novel heterocyclic compounds, demonstrating the utility of related chemical structures in producing a variety of heterocyclic derivatives. For example, studies have detailed the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols, thiazolo[3,2-a]pyrimidines, and pyrimido[2,1-c]triazine derivatives, showcasing the versatility of these chemical frameworks for generating new molecular entities with potential biological activities (Karthikeyan, Vijayakumar, & Sarveswari, 2014); (Haiza, Assiery, Mostafa, & El-Reedy, 2000).
Biological Activity Studies
Several compounds structurally related to the query molecule have been investigated for their biological activities. Notably, derivatives have been evaluated as alpha 1-adrenoceptor antagonists, highlighting their potential in therapeutic applications related to the urinary tract and cardiovascular system (Elworthy, Ford, Bantle, Morgans, Ozer, Palmer, Repke, Romero, Sandoval, Sjogren, Talamas, Vazquez, Wu, Arredondo, Blue, DeSousa, Gross, Kava, Lesnick, Vimont, Williams, Zhu, Pfister, & Clarke, 1997). Moreover, the synthesis and evaluation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties have been reported, indicating their potential as chemotherapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Chemotherapeutic Applications
Research into the chemotherapeutic applications of structurally related compounds has yielded insights into their potential as antiparkinsonian and analgesic agents. For instance, derivatives from 2-chloro-6-ethoxy-4-acetylpyridine have been found to exhibit significant analgesic and antiparkinsonian activities, comparable to known drugs like Valdecoxib® and Benzatropine® (Amr, Maigali, & Abdulla, 2008).
Properties
IUPAC Name |
1-(1-methyl-6-oxopyridazin-3-yl)-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O2/c1-28-21(31)13-12-20(27-28)29-14-7-10-18(16-29)24(32)26-23-22(17-8-3-2-4-9-17)25-19-11-5-6-15-30(19)23/h2-6,8-9,11-13,15,18H,7,10,14,16H2,1H3,(H,26,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVUHVZMYBSXNII-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)N2CCCC(C2)C(=O)NC3=C(N=C4N3C=CC=C4)C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.